2-(Pyrrolidin-2-yl)-4-[3-(trifluoromethyl)phenyl]-1H-imidazole

• Molecular Formula: C14H14F3N3
• Molecular Weight: 281.28 g/mol
• IUPAC Name: 2-pyrrolidin-2-yl-5-[3-(trifluoromethyl)phenyl]-1H-imidazole
• InChI: InChI=1S/C14H14F3N3/c15-14(16,17)10-4-1-3-9(7-10)12-8-19-13(20-12)11-5-2-6-18-11/h1,3-4,7-8,11,18H,2,5-6H2,(H,19,20)
• InChI Key: CYKVXZCFCZOGTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C2=NC=C(N2)C3=CC(=CC=C3)C(F)(F)F

Description

2-(Pyrrolidin-2-yl)-4-[3-(trifluoromethyl)phenyl]-1H-imidazole is a synthetic small molecule featuring an imidazole ring substituted with a pyrrolidine moiety and a 3-(trifluoromethyl)phenyl group. This specific structure classifies it as a phenylimidazole, a class of compounds known for significant pharmacological potential and broad research utility in medicinal chemistry . The imidazole core is a five-membered aromatic heterocycle containing two nitrogen atoms, which is a privileged scaffold in drug discovery due to its amphoteric nature (ability to act as both an acid and a base) and excellent solubility profile in polar solvents . Compounds based on the imidazole structure have demonstrated a wide spectrum of biological activities in scientific research, including antibacterial , antitumor , antifungal , antiviral , anti-inflammatory , and antidiabetic effects . The presence of the trifluoromethyl group is a common strategy in medicinal chemistry to enhance a compound's metabolic stability, lipophilicity, and binding affinity to biological targets. This compound serves as a key synthetic intermediate and pharmacophore for researchers investigating new therapeutic agents for various diseases, such as neurodegenerative disorders , cancer , and autoimmune conditions . Its mechanism of action is likely target-specific; related imidazole derivatives are known to function as enzyme inhibitors (e.g., of indoleamine 2,3-dioxygenase 1 ), receptor ligands, and modulators of cell membrane integrity in microbiological studies . This product is intended for research and development purposes in a controlled laboratory environment only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle the compound with appropriate safety precautions.

Preparation Methods

Synthesis via Pyrrolidone Derivatives and Imidazole Coupling

According to an extensive patent (EP2050736A1), compounds structurally related to the target molecule can be synthesized starting from pyrrolidin-2-one derivatives. The process involves:

• Chlorination of a suitable pyrrolidinone derivative (compound of formula II) using chlorinating agents such as thionyl chloride, phosphorus oxychloride (POCl3), or phosphorus pentachloride (PCl5) at temperatures ranging from 20 °C to 80 °C.
• Reaction of the chlorinated intermediate (formula III) with an imidazole derivative (formula IV) to form the imidazole-substituted pyrrolidinone.
• Subsequent functional group transformations to introduce the trifluoromethylphenyl group at the 4-position.

This method allows the preparation of the imidazole ring appended to the pyrrolidine moiety with various substituents, including trifluoromethylphenyl groups. The reaction conditions are flexible and can be adapted by skilled chemists to optimize yields and selectivity.

Use of Chalcone Intermediates and Copper-Catalyzed Cyclization

A recent and innovative method involves the synthesis of 1,2,4-trisubstituted imidazoles via copper(II) triflate and iodine-catalyzed unusual C–C bond cleavage of chalcones and benzylamines (ACS Omega, 2018). This method is relevant because:

• Chalcones bearing pyrrolidine moieties and trifluoromethyl-substituted phenyl groups can serve as precursors.
• The reaction proceeds through cleavage of the α,β-unsaturated C–C bond of chalcones, followed by cyclization with benzylamines to form imidazole rings.
• The catalytic system employs Cu(OTf)2 (copper(II) triflate) and I2 (iodine) under mild conditions (50–70 °C) in toluene, yielding trisubstituted imidazoles in moderate to good yields (up to 60%).
• The method tolerates a wide range of functional groups, including trifluoromethyl substituents, making it suitable for synthesizing the target compound or its analogs.

The optimization data for this reaction is summarized in the following table:

Solvent	Catalyst	Oxidant	Additive	Temp (°C)	Yield (%)
DCE	Cu(OAc)2 (20%)	I2 (20%)	None	RT	Trace
DCE	Cu(OAc)2	I2	None	50	42
Toluene	Cu(OTf)2	I2	None	50	52
Toluene	Cu(OTf)2 (10%)	I2 (20%)	None	50	60
Toluene	Cu(OTf)2 (10%)	I2 (20%)	None	70	59

This catalytic approach is advantageous for synthesizing complex imidazole derivatives with pyrrolidine and trifluoromethylphenyl substituents.

Claisen-Schmidt Condensation for Chalcone Precursors

The chalcone intermediates used in the above method are typically synthesized by Claisen-Schmidt condensation between 4-(pyrrolidin-1-yl)acetophenone and substituted benzaldehydes (including 3-(trifluoromethyl)benzaldehyde). This step involves:

• Base- or acid-catalyzed condensation.
• Formation of α,β-unsaturated ketones with yields ranging from 38% to 75%.
• Characteristic spectroscopic features confirming the chalcone structure, such as FTIR bands for C=O (~1643–1647 cm⁻¹) and C=C (~1607–1463 cm⁻¹), and NMR signals confirming E-configuration of the double bond.

This step is crucial for introducing the trifluoromethylphenyl moiety and the pyrrolidine ring in the final imidazole structure.

Detailed Research Outcomes and Characterization

Structural Confirmation

• The final imidazole products, including analogs with trifluoromethylphenyl substituents, have been characterized by NMR (¹H and ¹³C), FTIR, and high-resolution mass spectrometry (HRMS).
• Single-crystal X-ray diffraction studies confirm the molecular structure and substitution pattern.
• For example, the HRMS data for a related imidazole compound showed a molecular ion peak consistent with the expected formula, confirming the successful synthesis.

Reaction Mechanism Insights

• The copper(II) triflate and iodine-catalyzed reaction proceeds via initial imine formation between benzylamine and chalcone, followed by the formation of an iodonium ion intermediate.
• Subsequent nucleophilic attack and rearrangement lead to cyclization and aromatization, yielding the trisubstituted imidazole.
• The β-portion of the chalcone is eliminated during the process, an unusual C–C bond cleavage confirmed by HRMS and NMR analyses.

Summary Table of Preparation Methods

Methodology	Key Reagents/Conditions	Yield Range	Notes
Pyrrolidinone chlorination and imidazole coupling	Thionyl chloride or POCl3; imidazole derivatives	Moderate	Versatile for various substituents; requires chlorination step
Copper(II) triflate/Iodine-catalyzed cyclization of chalcones and benzylamines	Cu(OTf)2 (10 mol%), I2 (20 mol%), toluene, 50–70 °C	Up to 60%	Mild conditions; tolerates trifluoromethyl groups; scalable
Claisen-Schmidt condensation for chalcone precursors	Base or acid catalysis; acetophenone + benzaldehyde	38–75%	Provides chalcone intermediates with pyrrolidine and CF3 groups

Chemical Nomenclature and Structural Details

• IUPAC Name: 2-(pyrrolidin-2-yl)-4-[3-(trifluoromethyl)phenyl]-1H-imidazole
• Molecular Formula: C₁₄H₁₄F₃N₃ (free base form)
• Molecular Weight: Approximately 283.27 g/mol (free base), 354.2 g/mol for dihydrochloride salt
• Chemical Structure: Imidazole ring substituted at position 2 with pyrrolidin-2-yl and at position 4 with 3-(trifluoromethyl)phenyl groups.

Chemical Reactions Analysis

Types of Reactions

2-(Pyrrolidin-2-yl)-4-[3-(trifluoromethyl)phenyl]-1H-imidazole can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The trifluoromethyl group and the imidazole ring can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and trifluoromethylating agents like trifluoromethyl phenyl sulfone . Reaction conditions such as temperature, pressure, and solvent choice play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

2-(Pyrrolidin-2-yl)-4-[3-(trifluoromethyl)phenyl]-1H-imidazole has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It can be employed in the study of biological pathways and interactions due to its unique chemical properties.

Industry: The compound’s reactivity makes it useful in various industrial processes, including the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(Pyrrolidin-2-yl)-4-[3-(trifluoromethyl)phenyl]-1H-imidazole involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s binding affinity to certain proteins or enzymes, thereby modulating their activity . The imidazole ring can participate in hydrogen bonding and other interactions, contributing to the compound’s overall biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at Position 2

Compound A : (E)-1-Methyl-2-(4-methylstyryl)-5-(4-(trifluoromethyl)phenyl)-1H-imidazole ()

• Key Differences : Replaces pyrrolidine with a methylstyryl group.
• This may alter binding kinetics in hydrophobic pockets.

Compound B : 4,5-Diphenyl-2-(2-(trifluoromethyl)phenyl)-1H-imidazole ()

• Key Differences : Lacks pyrrolidine; instead, positions 4 and 5 are substituted with phenyl groups.
• Implications : The diphenyl structure enhances aromatic interactions but eliminates the basicity and solubility provided by pyrrolidine. LogP is likely higher, favoring membrane permeability.

Substituent Variations at Position 4

Compound C : 4-(4-Fluorophenyl)-5-methyl-2-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]-1H-imidazole ()

• Key Differences : Position 4 contains a fluorophenyl group, and position 2 has a furan-linked trifluoromethylphenyl.
• The furan ring may engage in hydrogen bonding via its oxygen atom.

Compound D : 4-Phenyl-2-((4-(trifluoromethyl)benzyl)thio)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole ()

• Key Differences : Position 4 has a phenyl group, while a benzylthio group with trifluoromethyl is at position 2.
• Implications : The thioether linkage introduces sulfur, which may participate in hydrophobic interactions or act as a hydrogen-bond acceptor. Dual trifluoromethyl groups significantly increase lipophilicity.

Hybrid Systems with Pyrrolidine Moieties

Compound E : 4,4'-Bis(2-((S)-pyrrolidin-2-yl)-1H-imidazol-5-yl)-1,1'-biphenyl tetrahydrochloride ()

• Key Differences : A dimeric structure with two imidazole-pyrrolidine units linked by a biphenyl group.
• The dual pyrrolidine groups amplify hydrophilicity and stereochemical complexity.

Physicochemical and Pharmacological Comparisons

Physicochemical Properties

Property	Target Compound	Compound A ()	Compound B ()
LogP (Predicted)	Moderate (~3.5)*	High (>4.0)	Very High (>5.0)
Solubility	Moderate (due to HCl salt)	Low	Very Low
Hydrogen Bond Donors	1 (pyrrolidine NH)	0	0

*Estimated based on substituent contributions.

Biological Activity

2-(Pyrrolidin-2-yl)-4-[3-(trifluoromethyl)phenyl]-1H-imidazole, also known as 2-(2-pyrrolidinyl)-4-[3-(trifluoromethyl)phenyl]-1H-imidazole dihydrochloride, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, including its mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The compound's chemical structure is characterized by a pyrrolidine moiety and a trifluoromethyl-substituted phenyl group attached to an imidazole ring. Below is the molecular formula and some key physical properties:

Property	Value
Molecular Formula	C14H14F3N3.2ClH
Molecular Weight	354.2 g/mol
Density	1.26 g/cm³
Boiling Point	520.9°C
Purity	≥95%

Anticancer Properties

Recent studies have demonstrated that imidazole derivatives exhibit notable anticancer activity. For instance, in vitro evaluations have shown that various derivatives of imidazole can inhibit the growth of multiple cancer cell lines. In one study, compounds structurally related to 2-(pyrrolidin-2-yl)-4-[3-(trifluoromethyl)phenyl]-1H-imidazole were tested against human tumor cell lines, revealing significant cytotoxic effects with IC50 values in the low micromolar range .

Case Study:
A specific derivative demonstrated an IC50 value of 2.76 µM against ovarian cancer cells (OVXF 899) and 9.27 µM against pleural mesothelioma cells (PXF 1752), indicating selective potency towards these cancer types .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Studies have reported that imidazole derivatives can exhibit activity against both Gram-positive and Gram-negative bacteria. For example, the minimum inhibitory concentration (MIC) values for certain derivatives ranged from 3.12 µg/mL to 12.5 µg/mL against Staphylococcus aureus and Escherichia coli, respectively .

The biological activities of 2-(pyrrolidin-2-yl)-4-[3-(trifluoromethyl)phenyl]-1H-imidazole can be attributed to several mechanisms:

• Inhibition of Enzymatic Pathways: The compound may inhibit key enzymes involved in tumor proliferation and bacterial cell wall synthesis.
• Receptor Modulation: It has been suggested that imidazole derivatives can act as modulators for various receptors involved in cellular signaling pathways, including those related to inflammation and immune response .

Research Findings

A comprehensive review of literature highlights the potential of imidazole derivatives in drug discovery:

• Anticancer Activity: Various studies have shown that modifications in the imidazole structure can lead to enhanced activity against specific cancer cell lines.
• Antimicrobial Efficacy: The compound has shown promise against a range of pathogens, suggesting its utility as a lead compound for developing new antibiotics.

Q & A

Q. Table 1: Representative Synthetic Conditions

Step	Catalysts/Solvents	Temperature	Key Outcomes	Reference
Imidazole core formation	Pd(OAc)₂, ligand	80–100°C	75–85% yield, regioselectivity
Trifluoromethyl attachment	K₂CO₃, DMF	Reflux	90% purity (HPLC)
Final purification	Silica chromatography	Ambient	>95% purity (NMR/LC-MS confirmed)

Which analytical techniques are most effective for characterizing the structural and electronic properties of this compound?

Basic Question
Critical characterization methods include:

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm regiochemistry and substituent integration (e.g., pyrrolidine proton shifts at δ 2.5–3.5 ppm) .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]⁺ at m/z 479.1027 for related analogs) .
• X-ray crystallography : Resolves crystal packing and hydrogen-bonding interactions (e.g., imidazole-thione derivatives in monoclinic systems) .
• LC-MS retention times : Used to assess purity and compare analogs (e.g., Method A: 3.84 min, Method B: 6.98 min) .

How can computational modeling guide the design of analogs with enhanced bioactivity?

Advanced Question

• Density Functional Theory (DFT) : Predicts frontier molecular orbitals (HOMO-LUMO gaps) to assess reactivity and charge distribution .
• Molecular docking : Evaluates binding poses to biological targets (e.g., TRPV1 antagonism via hydrophobic interactions with the trifluoromethylphenyl group) .
• SAR analysis : Modifications to the pyrrolidine ring (e.g., methyl substituents) or aryl groups (e.g., electron-withdrawing substituents) improve target affinity .

Q. Table 2: Key Computational Parameters

Parameter	Value (Example)	Biological Relevance	Reference
HOMO-LUMO gap	4.2 eV	Indicates redox stability
Docking score (TRPV1)	-9.8 kcal/mol	Predicts strong binding
Dipole moment	5.6 Debye	Influences solubility

How should researchers address contradictions between computational predictions and experimental bioactivity data?

Advanced Question

• Validate docking poses with mutagenesis studies : If a predicted binding residue does not affect activity, re-evaluate force field parameters or ligand tautomerism .
• Reassess solvent effects : Implicit solvent models in DFT may overlook explicit hydrogen-bonding interactions observed in crystallography .
• Cross-reference with kinetic assays : Measure IC₅₀ values (e.g., TRPV1 inhibition at 4.6 nM) to confirm computational IC₅₀ predictions .

What safety protocols are recommended for handling this compound?

Basic Question

• Personal protective equipment (PPE) : Use nitrile gloves and fume hoods to avoid inhalation/contact .
• Emergency procedures : Rinse exposed skin/mucosa immediately; consult poison control for ingestion (refer to GHS P301+P312+P330 protocols) .
• Storage : Keep in airtight containers at -20°C to prevent degradation .

How does the trifluoromethyl group influence the compound’s mechanism of action in biological systems?

Advanced Question

• Lipophilicity enhancement : The CF₃ group increases membrane permeability, critical for CNS-targeted agents .
• Metabolic stability : Resists oxidative degradation by cytochrome P450 enzymes, prolonging half-life .
• Target interactions : Engages in van der Waals interactions with hydrophobic pockets (e.g., TRPV1 channel) .

What catalytic strategies improve regioselectivity in imidazole functionalization?

Advanced Question

• Ligand design : Bulky phosphine ligands in Pd catalysis direct arylation to the C4 position of imidazole .
• Microwave-assisted synthesis : Reduces reaction times (e.g., from 24h to 2h) while maintaining >90% regioselectivity .
• Enzyme-mimetic catalysts : Chiral catalysts induce enantioselectivity in pyrrolidine substitutions .